9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene

• IUPAC Name: (2,3,6-trimethoxyphenanthren-9-yl)methanol
• InChI: InChI=1S/C18H18O4/c1-20-13-4-5-14-12(10-19)6-11-7-17(21-2)18(22-3)9-15(11)16(14)8-13/h4-9,19H,10H2,1-3H3
• InChI Key: QAEVXOPQWYSOSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C3C=C(C(=CC3=CC(=C2C=C1)CO)OC)OC
• Molecular Formula: C18H18O4
• Molecular Weight: 298.3 g/mol

Description

The closest compound I found is 9-Anthracenemethanol, which is a derivative of anthracene with a hydroxymethyl group (CH2OH) attached to the 9-position. It is a colorless solid that is soluble in ordinary organic solvents.

Synthesis Analysis

While specific synthesis methods for “9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene” are not available, 9-Anthracenemethanol can be prepared by hydrogenation of 9-anthracenecarboxaldehyde. Another example is the Diels-Alder reaction carried out between 9-anthracenemethanol and N-methylmaleimide.

Scientific Research Applications

Isolation and Behavioral Effects

• Isolation from Cannabis : A derivative similar to 9-(Hydroxymethyl)-2,3,6-trimethoxyphenanthrene, named 9,10-dihydro-5-hydroxy-2,3,6-trimethoxyphenanthrene-1,4-dione, was isolated from commercial cannabis. This compound exhibited effects on zebrafish larval behavior similar to cannabidiol (CBD), a component of Cannabis (Banskota et al., 2021).

Chemical Transformations and Synthesis

• Synthetic Applications : Research on compounds structurally related to this compound, such as 9-chloro-9-borafluorene, has shown interesting chemical transformation possibilities. These transformations have implications for synthetic chemistry and the development of novel compounds (Biswas et al., 2012).

Photocleavable Protecting Groups

• Protecting Groups in Organic Synthesis : The 9-phenylthioxanthyl (S-pixyl) group, related to the this compound structure, has been explored as a photocleavable protecting group for primary alcohols. This research is significant in the context of organic synthesis, particularly for deoxyribonucleosides (Coleman & Boyd, 1999).

Natural Occurrence and Derivation

• Derivation from Natural Sources : Compounds structurally related to this compound, such as various phenanthrene derivatives, have been isolated from natural sources like the orchid Bulbophyllum gymnopus and Dendrobium moniliforme. These findings contribute to the understanding of natural product chemistry (Majumder & Banerjee, 1988); (Zhao et al., 2016).

Metabolism Studies

• Metabolic Pathways : Research into the metabolism of related compounds, such as 9,10-epoxy-9,10-dihydrophenanthrene, has provided insights into the metabolic pathways and transformations of these complex molecules in biological systems (Boyland & Sims, 1965).